Methyl 2-[(4-ethoxy-4-oxobutanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-[(4-ethoxy-4-oxobutanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C16H21NO5S/c1-3-22-13(19)9-8-12(18)17-15-14(16(20)21-2)10-6-4-5-7-11(10)23-15/h3-9H2,1-2H3,(H,17,18)
• InChI Key: YTULSHQTVAGQDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=C(C2=C(S1)CCCC2)C(=O)OC
• Molecular Formula: C16H21NO5S
• Molecular Weight: 339.4 g/mol

Description

“Methyl 2-[(4-ethoxy-4-oxobutanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” is a chemical compound with the molecular formula C16H21NO5S. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C16H21NO5S. The molecular weight is 339.40664. For a more detailed structural analysis, you may need to refer to a specialized database or resource.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of compounds related to Methyl 2-[(4-ethoxy-4-oxobutanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been explored for potential antimicrobial and anti-inflammatory applications. For example, derivatives such as ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate have been synthesized and tested for their biological activities, showing promising results in both antibacterial and antifungal tests (Narayana, Ashalatha, Raj, & Kumari, 2006). Similarly, biologically active thiophene-3-carboxamide derivatives, closely related in structure, demonstrate antibacterial and antifungal properties (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Chemical Structure and Reactions

Studies on the chemical structure of related compounds have been conducted. For instance, the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzo- thiophene-3-carboxylate was examined, revealing the orientation of functional groups and the stabilization of the structure through intra- and intermolecular hydrogen bonds (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2004). Furthermore, the reactions of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates with secondary amines have been explored, leading to the formation of various derivatives, indicating the compound's reactivity and potential for creating diverse chemical structures (Vasileva, Vaganov, Shipilovskikh, & Rubtsov, 2018).

Potential Applications in Cancer Research

The synthesis and evaluation of novel thiophene and benzothiophene derivatives have been conducted with an aim to discover compounds with anti-proliferative activity against various cancer cell lines. Some of these derivatives showed significant activity against breast adenocarcinoma, non-small cell lung cancer, CNS cancer, and a normal fibroblast human cell line (Mohareb, Abdallah, Helal, & Shaloof, 2016).

Safety and Hazards

Sigma-Aldrich does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions of research involving this compound are not specified in the search results. Given its status as a rare and unique chemical provided by Sigma-Aldrich, it may be of interest in various research contexts.